![molecular formula C17H16N2O5 B5698860 N-1,3-benzodioxol-5-yl-2-[(methoxyacetyl)amino]benzamide](/img/structure/B5698860.png)
N-1,3-benzodioxol-5-yl-2-[(methoxyacetyl)amino]benzamide
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Overview
Description
N-1,3-benzodioxol-5-yl-2-[(methoxyacetyl)amino]benzamide is a chemical compound commonly known as MDMA, ecstasy, or Molly. MDMA is a psychoactive drug that alters mood and perception. It is a derivative of amphetamine and has both stimulant and hallucinogenic properties. MDMA is classified as a Schedule I drug in the United States, indicating that it has a high potential for abuse and no accepted medical use.
Mechanism of Action
MDMA works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. Serotonin is a neurotransmitter that is involved in regulating mood, appetite, and sleep. Dopamine and norepinephrine are neurotransmitters that are involved in regulating motivation, pleasure, and arousal. The increased levels of these neurotransmitters are responsible for the euphoric and empathic effects of MDMA.
Biochemical and Physiological Effects:
MDMA has several biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature. It also causes the release of oxytocin, a hormone that is involved in social bonding and trust. MDMA can cause dehydration, electrolyte imbalances, and other physical side effects.
Advantages and Limitations for Lab Experiments
MDMA has several advantages and limitations for lab experiments. It can be used to study the effects of serotonin, dopamine, and norepinephrine on behavior and cognition. It can also be used to study the neural mechanisms of empathy and social connection. However, MDMA has a high potential for abuse and can be difficult to administer in a controlled laboratory setting.
Future Directions
There are several future directions for research on MDMA. One area of research is the potential therapeutic uses of MDMA for mental health conditions such as PTSD, depression, and anxiety. Another area of research is the neural mechanisms of empathy and social connection, and how MDMA can be used to enhance these processes. Additionally, more research is needed to understand the long-term effects of MDMA use on the brain and body.
Synthesis Methods
MDMA can be synthesized from safrole, a natural oil extracted from the root bark of sassafras trees. The synthesis process involves several steps, including isomerization, oxidation, and amination. The final product is a white crystalline powder that is usually taken orally in pill form.
Scientific Research Applications
MDMA has been used in scientific research to study its potential therapeutic effects. It has been shown to increase feelings of empathy, social connection, and emotional openness. MDMA-assisted psychotherapy has been studied as a treatment for post-traumatic stress disorder (PTSD) and other mental health conditions. Research has also shown that MDMA can enhance the effectiveness of psychotherapy by reducing fear and defensiveness.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-[(2-methoxyacetyl)amino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O5/c1-22-9-16(20)19-13-5-3-2-4-12(13)17(21)18-11-6-7-14-15(8-11)24-10-23-14/h2-8H,9-10H2,1H3,(H,18,21)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNTTZLTYDLZNHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)NC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.